Cas no 1267104-88-0 ({1-(4-methylphenyl)methyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl}methanol)
{1-(4-methylphenyl)methyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl}methanol Chemical and Physical Properties
Names and Identifiers
-
- 1267104-88-0
- {1-[(4-methylphenyl)methyl]-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl}methanol
- EN300-1610200
- {1-(4-methylphenyl)methyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl}methanol
-
- Inchi: 1S/C14H19N3O/c1-10(2)14-13(9-18)15-16-17(14)8-12-6-4-11(3)5-7-12/h4-7,10,18H,8-9H2,1-3H3
- InChI Key: FXQQMXOFRWTZRD-UHFFFAOYSA-N
- SMILES: OCC1=C(C(C)C)N(CC2C=CC(C)=CC=2)N=N1
Computed Properties
- Exact Mass: 245.152812238g/mol
- Monoisotopic Mass: 245.152812238g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 251
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 50.9Ų
{1-(4-methylphenyl)methyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl}methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1610200-1.0g |
{1-[(4-methylphenyl)methyl]-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl}methanol |
1267104-88-0 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-1610200-50mg |
{1-[(4-methylphenyl)methyl]-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl}methanol |
1267104-88-0 | 50mg |
$1200.0 | 2023-09-23 | ||
| Enamine | EN300-1610200-100mg |
{1-[(4-methylphenyl)methyl]-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl}methanol |
1267104-88-0 | 100mg |
$1257.0 | 2023-09-23 | ||
| Enamine | EN300-1610200-250mg |
{1-[(4-methylphenyl)methyl]-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl}methanol |
1267104-88-0 | 250mg |
$1315.0 | 2023-09-23 | ||
| Enamine | EN300-1610200-500mg |
{1-[(4-methylphenyl)methyl]-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl}methanol |
1267104-88-0 | 500mg |
$1372.0 | 2023-09-23 | ||
| Enamine | EN300-1610200-1000mg |
{1-[(4-methylphenyl)methyl]-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl}methanol |
1267104-88-0 | 1000mg |
$1429.0 | 2023-09-23 | ||
| Enamine | EN300-1610200-2500mg |
{1-[(4-methylphenyl)methyl]-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl}methanol |
1267104-88-0 | 2500mg |
$2800.0 | 2023-09-23 | ||
| Enamine | EN300-1610200-5000mg |
{1-[(4-methylphenyl)methyl]-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl}methanol |
1267104-88-0 | 5000mg |
$4143.0 | 2023-09-23 | ||
| Enamine | EN300-1610200-10000mg |
{1-[(4-methylphenyl)methyl]-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl}methanol |
1267104-88-0 | 10000mg |
$6144.0 | 2023-09-23 |
{1-(4-methylphenyl)methyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl}methanol Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
Additional information on {1-(4-methylphenyl)methyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl}methanol
Research Briefing on {1-(4-methylphenyl)methyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl}methanol (CAS: 1267104-88-0)
In recent years, the compound {1-(4-methylphenyl)methyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl}methanol (CAS: 1267104-88-0) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique triazole core structure, has shown promising potential in various therapeutic applications. The latest research has focused on its synthesis, pharmacological properties, and potential mechanisms of action, making it a subject of intense scientific investigation.
The synthesis of {1-(4-methylphenyl)methyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl}methanol has been optimized through recent advancements in click chemistry and catalytic methods. Studies have demonstrated that the compound can be efficiently synthesized with high yield and purity, which is critical for its further pharmacological evaluation. The structural elucidation of this compound has been confirmed via NMR spectroscopy and mass spectrometry, ensuring its chemical integrity for subsequent studies.
Pharmacological studies have revealed that {1-(4-methylphenyl)methyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl}methanol exhibits notable bioactivity, particularly in the modulation of inflammatory pathways. In vitro assays have shown that the compound can inhibit key enzymes involved in the production of pro-inflammatory cytokines, suggesting its potential as an anti-inflammatory agent. Furthermore, preliminary in vivo studies in animal models have corroborated these findings, highlighting its therapeutic efficacy in reducing inflammation without significant adverse effects.
Another area of interest is the compound's potential application in oncology. Recent research has explored its role in inhibiting tumor cell proliferation and inducing apoptosis in various cancer cell lines. The mechanism appears to involve the disruption of cellular signaling pathways critical for cancer cell survival. These findings position {1-(4-methylphenyl)methyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl}methanol as a promising candidate for further development in cancer therapy.
Despite these promising results, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive preclinical studies. Researchers are currently investigating structural modifications to enhance its pharmacokinetic properties while retaining its bioactivity. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate its development.
In conclusion, {1-(4-methylphenyl)methyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl}methanol (CAS: 1267104-88-0) represents a versatile and potent molecule with significant therapeutic potential. Its applications in inflammation and oncology are particularly noteworthy, and ongoing research aims to overcome existing challenges to bring this compound closer to clinical use. The scientific community remains optimistic about its future contributions to the field of medicinal chemistry.
1267104-88-0 ({1-(4-methylphenyl)methyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl}methanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)